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Compound of Interest

Compound Name:
5-Amino-4,5-dihydro-3H-pyrazol-

3-one

CAS No.: 141735-80-0

Cat. No.: B12928250

Get Quote

Introduction: The Chemistry of the Moiety
5-Amino-4,5-dihydro-3H-pyrazol-3-one (CAS: 118-78-5 for the parent 3-amino-5-pyrazolone)

is a critical heterocyclic intermediate. Unlike simple phenolic or aniline couplers, this molecule

exhibits complex tautomeric equilibrium (CH-, OH-, and NH-forms), which dictates its reactivity

and the resulting chromophore properties.

In the context of azo dye synthesis, this compound serves as the nucleophilic coupling

component. The coupling reaction predominantly occurs at the C-4 position (the active

methylene group), driven by the electron-donating amino group and the keto-enol tautomerism.

The resulting dyes are widely used in textiles (acid dyes for wool/nylon), food coloring (e.g.,

Tartrazine analogs), and increasingly in pharmaceutical applications for their antimicrobial

properties.
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Property Specification

IUPAC Name 5-Amino-2,4-dihydro-3H-pyrazol-3-one

Common Synonyms 3-Amino-5-pyrazolone; 3-Amino-1H-pyrazol-5-ol

Molecular Weight 99.09 g/mol

Active Site C-4 Methylene (Nucleophilic center)

Solubility
Soluble in acidic/basic aqueous solutions;

limited in neutral water.[1][2]

Mechanism of Action: Electrophilic Azo Coupling
The synthesis relies on an Electrophilic Aromatic Substitution (SEAr) mechanism. The reaction

proceeds in two distinct stages:[3][4][5]

Diazotization: An aromatic primary amine (Ar-NH₂) is converted into a diazonium salt (Ar-

N₂⁺) using nitrous acid at low temperature.

Coupling: The electrophilic diazonium ion attacks the electron-rich C-4 position of the

pyrazolone.

Critical Mechanistic Insight: The reactivity of 5-amino-3-pyrazolone is highly pH-dependent.

Acidic pH: The amino group may protonate (-NH₃⁺), deactivating the ring.

Basic pH: The pyrazolone exists as an enolate anion, maximizing nucleophilicity at C-4.

However, excessively high pH can decompose the diazonium salt.[6]

Optimal Window:pH 6.0 – 8.0 (buffered) is typically ideal to balance coupler solubility and

diazonium stability.

Pathway Diagram
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Critical Control Points
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Caption: Mechanistic flow from amine precursor to final heterocyclic azo dye.

Experimental Protocols
Protocol A: Preparation of Diazonium Salt (General)
Objective: Generate a reactive electrophile from an aromatic amine (e.g., sulfanilic acid, aniline,

or p-aminobenzoic acid).

Reagents:

Aromatic Amine (10 mmol)

Sodium Nitrite (NaNO₂, 11 mmol)

Hydrochloric Acid (HCl, 2.5 M)

Ice/Water[3][4]

Step-by-Step:

Dissolution: Dissolve 10 mmol of the aromatic amine in 25 mL of 2.5 M HCl. If the amine is

insoluble (e.g., sulfanilic acid), dissolve it first in mild alkali (Na₂CO₃), then precipitate fine

crystals by adding HCl while stirring.

Cooling: Place the reaction vessel in an ice-salt bath. Cool the internal temperature to 0–

5°C.
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Nitrosation: Dissolve 0.76 g (11 mmol) of NaNO₂ in 5 mL of water. Add this solution dropwise

to the amine mixture over 15–20 minutes.

Control: Maintain temperature < 5°C.[3][4][7][8]

Verification: Stir for 20 minutes. Test with starch-iodide paper (should turn blue immediately,

indicating excess HNO₂).

Quenching: If necessary, destroy excess nitrous acid by adding a small amount of urea or

sulfamic acid until starch-iodide paper remains colorless.

Protocol B: Coupling with 5-Amino-3-pyrazolone
Objective: Couple the diazonium salt with the pyrazolone at the C-4 position.

Reagents:

5-Amino-4,5-dihydro-3H-pyrazol-3-one (10 mmol)

Sodium Acetate (CH₃COONa) or Sodium Carbonate (Na₂CO₃)

Ethanol (optional co-solvent)

Step-by-Step:

Coupler Preparation: Dissolve 10 mmol of 5-amino-3-pyrazolone in 20 mL of water

containing sufficient NaOH to reach pH 9–10 (ensuring complete solubility as the enolate).

Note: If the specific derivative is hydrophobic, use a 50:50 Ethanol:Water mixture.

Buffering: Cool the coupler solution to 0–5°C.

Coupling Reaction: Slowly add the cold diazonium salt solution (from Protocol A) to the

pyrazolone solution with vigorous stirring.

Critical Step: Simultaneously add a saturated solution of Sodium Acetate to maintain the

pH between 6.0 and 7.5. Avoid dropping below pH 5 (slow reaction) or rising above pH 9

(diazo decomposition).
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Precipitation: The mixture will become deeply colored (yellow/orange/red).[8] Stir at 0–5°C

for 1 hour, then allow to warm to room temperature over 2 hours.

Isolation: Acidify slightly with dilute acetic acid if the dye is soluble in alkali. Filter the

precipitate.[4]

Purification: Wash the cake with cold water. Recrystallize from Ethanol or Acetic Acid/Water

mixtures.

Optimization & Troubleshooting
Optimization Matrix

Parameter Optimal Range Effect of Deviation

Temperature (Diazotization) 0 – 5°C

> 10°C: Hydrolysis to phenols

(tar formation).< -5°C:

Reaction too slow.

pH (Coupling) 6.0 – 8.0

< 4: Protonation of amino

group; low yield.> 9: Formation

of diazotates (inactive).

Stoichiometry 1:1 (Diazo:Coupler)

Excess Diazo: Formation of

bis-azo byproducts.Excess

Coupler: Contamination

difficult to remove.

Stirring Vigorous

Poor mixing leads to localized

hot-spots and side reactions

(triazenes).[7]

Troubleshooting Guide
Problem: Low Yield / Oily Product.

Cause: Decomposition of diazonium salt due to high temperature or insufficient pH control.

Solution: Ensure internal temperature never exceeds 5°C during addition.[4][7][8] Check

pH continuously.
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Problem: Product is dull/brown instead of bright.

Cause: Oxidation of the amino group or presence of unreacted diazo oxides.

Solution: Use fresh reagents.[8] Perform coupling under an inert atmosphere (N₂) if the

amine is sensitive.

Problem: Incomplete precipitation.

Cause: Formation of soluble sodium salts (sulfonated dyes).

Solution: "Salt out" the dye by adding solid NaCl (10-20% w/v) to the reaction mixture.

Characterization Standards
To validate the synthesis, the following analytical signatures are expected:

UV-Vis Spectroscopy:

Look for a strong

transition band (azo group) typically between 400–500 nm (Yellow to Orange).

A bathochromic shift (red-shift) is observed in polar solvents due to hydrazone tautomer

stabilization.

IR Spectroscopy (FTIR):

N=N stretch: Weak band at 1400–1450 cm⁻¹ (often obscured).

C=O stretch: 1650–1680 cm⁻¹ (Pyrazolone carbonyl).

-NH₂ / -OH: Broad bands at 3200–3400 cm⁻¹.

¹H NMR (DMSO-d₆):

Disappearance of the C-4 methylene protons (approx. 3.0–3.5 ppm) of the starting

pyrazolone indicates successful coupling.
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New aromatic signals from the diazo component.

Broad singlet for the hydrazone NH (12–14 ppm) if the hydrazone tautomer dominates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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